Cas no 2229268-58-8 (1-(4-chloro-2-fluoropyridin-3-yl)-2,2-difluoroethan-1-ol)

• Product Name: 1-(4-chloro-2-fluoropyridin-3-yl)-2,2-difluoroethan-1-ol
• CAS No: 2229268-58-8
• MF: C₇H₅ClF₃NO
• MW: 211.568911314011
• CID: 6353641
• PubChem ID: 165631374
• Update Time: 2025-10-29

1-(4-chloro-2-fluoropyridin-3-yl)-2,2-difluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(4-chloro-2-fluoropyridin-3-yl)-2,2-difluoroethan-1-ol
• EN300-1962901
• 2229268-58-8

• Inchi： 1S/C7H5ClF3NO/c8-3-1-2-12-7(11)4(3)5(13)6(9)10/h1-2,5-6,13H
• InChI Key： CHLUYOGJGVIHRL-UHFFFAOYSA-N
• SMILES： ClC1C=CN=C(C=1C(C(F)F)O)F

Computed Properties

• Exact Mass: 211.0011760g/mol
• Monoisotopic Mass: 211.0011760g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 33.1Ų

Additional information on 1-(4-chloro-2-fluoropyridin-3-yl)-2,2-difluoroethan-1-ol

Comprehensive Overview of 1-(4-chloro-2-fluoropyridin-3-yl)-2,2-difluoroethan-1-ol (CAS No. 2229268-58-8)

The compound 1-(4-chloro-2-fluoropyridin-3-yl)-2,2-difluoroethan-1-ol (CAS No. 2229268-58-8) is a fluorinated pyridine derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the 4-chloro-2-fluoropyridine core and 2,2-difluoroethanol side chain, make it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its role in developing novel kinase inhibitors and antiviral agents, aligning with current trends in drug discovery for infectious diseases and cancer therapeutics.

In recent years, the demand for fluorinated compounds like 1-(4-chloro-2-fluoropyridin-3-yl)-2,2-difluoroethan-1-ol has surged, driven by their enhanced metabolic stability and membrane permeability. This compound’s CAS No. 2229268-58-8 is frequently searched in chemical databases, reflecting its relevance in medicinal chemistry and material science. Its synthesis often involves palladium-catalyzed cross-coupling or nucleophilic substitution reactions, topics widely discussed in academic forums and patent literature.

From an application perspective, 1-(4-chloro-2-fluoropyridin-3-yl)-2,2-difluoroethan-1-ol is explored for its potential in crop protection formulations, addressing global concerns about sustainable agriculture. The 4-chloro-2-fluoropyridine moiety is known to enhance pesticidal activity, making it a hotspot for agrochemical innovation. Additionally, its difluoroethanol group contributes to improved bioavailability, a key factor in designing next-generation small-molecule drugs.

Environmental and safety profiles of CAS No. 2229268-58-8 are also critical discussion points. Regulatory agencies emphasize green chemistry principles in its production, with researchers optimizing synthetic routes to minimize waste. This aligns with industry shifts toward ESG compliance and carbon footprint reduction, topics dominating scientific and corporate agendas.

In summary, 1-(4-chloro-2-fluoropyridin-3-yl)-2,2-difluoroethan-1-ol represents a convergence of cutting-edge chemistry and real-world applications. Its versatility in drug development and agrochemical innovation, combined with its search-friendly identifiers like CAS No. 2229268-58-8, ensures its prominence in scientific and industrial discourse for years to come.